N-Benzyl-N'-(2,2-dimethoxyethyl)oxamide

• IUPAC Name: N-benzyl-N'-(2,2-dimethoxyethyl)oxamide
• InChI: InChI=1S/C13H18N2O4/c1-18-11(19-2)9-15-13(17)12(16)14-8-10-6-4-3-5-7-10/h3-7,11H,8-9H2,1-2H3,(H,14,16)(H,15,17)
• InChI Key: TZNPBWYAZRHCPS-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C(=O)NCC1=CC=CC=C1)OC
• Molecular Formula: C13H18N2O4
• Molecular Weight: 266.29 g/mol

Description

“N-Benzyl-N’-(2,2-dimethoxyethyl)oxamide” is a chemical compound with the molecular formula C11H17NO2. It is used in the preparation of guanidylimidazole and guanidylimidazoline derivatives as antimalarial agents.

Synthesis Analysis

The synthesis of “N-Benzyl-N’-(2,2-dimethoxyethyl)oxamide” involves the reaction of aminoacetaldehyde dimethyl acetal and benzaldehyde. The mixture is heated to reflux for 16 hours and then concentrated. The residue is dissolved in methanol, and sodium borohydride is slowly added in portions.

Molecular Structure Analysis

The molecular structure of “N-Benzyl-N’-(2,2-dimethoxyethyl)oxamide” consists of a benzyl group (C6H5CH2-) attached to a nitrogen atom, which is also attached to a 2,2-dimethoxyethyl group (CH3OCH2CH2OCH3).

Physical And Chemical Properties Analysis

“N-Benzyl-N’-(2,2-dimethoxyethyl)oxamide” has a molecular weight of 195.26. It has a boiling point of 257.7±25.0 °C at 760 mmHg. The compound has a density of 1.0±0.1 g/cm3. It has a flash point of 105.8±12.6 °C.

Scientific Research Applications

Synthesis and Chemical Applications

• N-Benzyl-N'-(2,2-dimethoxyethyl)oxamide and its derivatives are utilized in various chemical syntheses. For instance, N,N′-Dimethoxy-N,Nt́-Dimethylethanediamide, a related compound, is used for producing α-oxo-N-methoxy-N-methylamides and symmetrical 1,2-diarylketones, showcasing its versatility in organic synthesis (Sibi, Sharma, & Paulson, 1992).

Structural and Binding Properties

• Studies on oxamide derivatives, which include compounds similar to N-Benzyl-N'-(2,2-dimethoxyethyl)oxamide, have revealed their intriguing structural properties. These compounds are characterized by intramolecular three-center hydrogen bonding, which can be crucial for understanding their chemical behavior and potential applications in material science and molecular engineering (Martínez-Martínez et al., 1998).

Application in Complex Formation

• Research has demonstrated the significance of oxamide derivatives in forming metal complexes. For instance, N,N'-bis[3-(methylamino)propyl]oxamide has been studied for its role in forming copper(II) complexes, indicating potential applications in coordination chemistry and materials science (Lloret et al., 1992).

Pharmaceutical Research

• Derivatives of N-Benzyl-N'-(2,2-dimethoxyethyl)oxamide have been explored in pharmaceutical research. For example, N-[[2-(dialkylamino)ethoxy]benzyl]benzamide derivatives show promise as gastrointestinal prokinetic agents, highlighting the potential of oxamide derivatives in drug discovery (Sakaguchi et al., 1992).

Antimicrobial and Cytotoxic Studies

• Some studies have investigated the antimicrobial and cytotoxic properties of oxamide derivatives. Bimetallic complexes constructed from asymmetrical N,N'-bis(substituted)-oxamide, for example, show interesting biological activities, which can be valuable in developing new therapeutic agents (Li et al., 2012).